Cas no 1421441-78-2 (2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide)

• Product Name: 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• CAS No: 1421441-78-2
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 6130374
• PubChem ID: 71787805
• Update Time: 2025-06-12

2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• 2-CHLORO-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]BENZAMIDE
• 2-chloro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide
• 2-chloro-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• AKOS024536722
• VU0535365-1
• F6190-1554
• 1421441-78-2

• Inchi： 1S/C14H14ClNO2S/c15-11-5-2-1-4-10(11)14(18)16-8-7-12(17)13-6-3-9-19-13/h1-6,9,12,17H,7-8H2,(H,16,18)
• InChI Key： RBFIDAPRZXPEGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCC(C1=CC=CS1)O)=O

Computed Properties

• Exact Mass: 295.0433776g/mol
• Monoisotopic Mass: 295.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide

Research Briefing on 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide (CAS: 1421441-78-2)

The compound 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide (CAS: 1421441-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The presence of both a thiophene and a benzamide moiety in its structure suggests a unique mechanism of action, which has been explored in various in vitro and in vivo models. Researchers have synthesized and evaluated derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties.

One of the key findings from recent research is the compound's ability to inhibit certain enzymes involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has shown promise in oncology research. Preliminary data from a 2024 study indicate that it may act as a selective inhibitor of protein kinases involved in cancer cell proliferation. The study, conducted by a team at the University of Cambridge, utilized high-throughput screening to identify the compound's affinity for specific kinase targets, paving the way for further structure-activity relationship (SAR) studies.

The synthesis of 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide has also been a focal point of recent research. A novel synthetic route was reported in Organic Letters in 2023, which offers improved yield and scalability compared to previous methods. This advancement is critical for enabling larger-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation approaches to enhance the compound's therapeutic index.

In conclusion, 2-chloro-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide represents a compelling candidate for further investigation in both inflammatory and oncological contexts. Its unique chemical structure and demonstrated biological activity underscore its potential as a lead compound for drug development. Future studies should focus on optimizing its properties and elucidating its precise mechanism of action to fully realize its therapeutic potential.